Cas no 64887-29-2 (3-(1,3-Benzoxazol-2-yl)quinolin-7-amine)

3-(1,3-Benzoxazol-2-yl)quinolin-7-amine structure
64887-29-2 structure
Product Name:3-(1,3-Benzoxazol-2-yl)quinolin-7-amine
CAS No:64887-29-2
MF:C16H11N3O
MW:261.278043031693
CID:2792966
PubChem ID:12394073
Update Time:2025-04-21

3-(1,3-Benzoxazol-2-yl)quinolin-7-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(benzo[d]oxazol-2-yl)quinolin-7-amine
    • DTXSID50496111
    • DTXCID20446921
    • 64887-29-2
    • 3-(1,3-Benzoxazol-2-yl)quinolin-7-amine
    • Inchi: 1S/C16H11N3O/c17-12-6-5-10-7-11(9-18-14(10)8-12)16-19-13-3-1-2-4-15(13)20-16/h1-9H,17H2
    • InChI Key: TZYFCEAYFVGNKV-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2N=C1C1=CN=C2C=C(C=CC2=C1)N

Computed Properties

  • Exact Mass: 261.090211983g/mol
  • Monoisotopic Mass: 261.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 64.9Ų
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